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Compound of Interest

Compound Name: 1-Propoxyhexane
CAS No.: 53685-78-2
Cat. No.: B12280008
Get Quote
. J

CAS Number: 53685-78-2

This technical guide provides a comprehensive overview of 1-propoxyhexane, also known as
hexyl propyl ether, tailored for researchers, scientists, and professionals in drug development.
This document outlines its chemical and physical properties, experimental protocols for its
synthesis, and a summary of its known applications and potential biological relevance.

Chemical and Physical Properties

1-Propoxyhexane is a colorless liquid and a member of the ether class of organic compounds,
characterized by an oxygen atom connected to a propyl and a hexyl group.[1] Its primary use in
industrial and research settings is as a solvent due to its chemical stability and ability to
dissolve a variety of compounds.[1]

Identifiers and General Properties
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Property Value Source
CAS Number 53685-78-2 [21[31[4][5]
Molecular Formula CoH200 [21[3]1[41[5]
Molecular Weight 144.25 g/mol [21[31[4]
IUPAC Name 1-propoxyhexane [3]
Synonyms :ecﬁ;zrt(;r:;l ether, n-Hexyl BIAIE]
InChi Key JLQBXJISLMWXEFL- IR
UHFFFAOYSA-N
Canonical SMILES cccceeoccece [3]
Physical Properties
Property Value Source
Density 0.786 g/cm?3 [31[5]
Boiling Point 165.4 °C at 760 mmHg [31[5][6]
Melting Point -68.3 °C (estimate) [7]
Flash Point 44.6 °C [31[5][6]

Vapor Pressure

2.47 mmHg at 25 °C

[315](6]

Refractive Index

141

[3](5]

LogP

2.99330

Synthesis of 1-Propoxyhexane

The most common and well-established method for synthesizing 1-propoxyhexane is the

Williamson ether synthesis.[1] This reaction proceeds via a bimolecular nucleophilic

substitution (Sn2) mechanism, where an alkoxide ion displaces a halide from an alkyl halide.[8]

[9]
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Experimental Protocol: Williamson Ether Synthesis

This protocol is adapted from established procedures for similar ethers.[10][11] It involves the
formation of sodium hexoxide from 1-hexanol, followed by its reaction with a propyl halide.

Materials and Reagents:

e 1-Hexanol (anhydrous)

e Sodium metal (Na) or Sodium hydride (NaH)

e 1-Bromopropane (or other suitable propyl halide)

e Anhydrous diethyl ether or tetrahydrofuran (THF)

o Deionized water

e Saturated aqueous sodium chloride solution (brine)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
Procedure:

e Alkoxide Formation:

o Under an inert atmosphere (e.g., nitrogen or argon), add anhydrous 1-hexanol to a dry
three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a
dropping funnel.

o Add an anhydrous solvent such as THF.

o Carefully add stoichiometric equivalents of sodium metal (cut into small pieces) or sodium
hydride (60% dispersion in mineral oil) portion-wise.

o Stir the mixture at room temperature until all the sodium has reacted or hydrogen gas
evolution ceases.

e Williamson Synthesis:
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o Heat the resulting sodium hexoxide solution to a gentle reflux.
o Add 1-bromopropane dropwise from the dropping funnel over a period of 30 minutes.

o Continue to reflux the reaction mixture for 2-4 hours to ensure the reaction goes to
completion. The formation of a white precipitate (sodium bromide) will be observed.

e Workup and Isolation:
o Allow the reaction mixture to cool to room temperature.

o Carefully quench the reaction by adding deionized water to dissolve the sodium bromide
salt.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl
ether.

o Combine the organic layers and wash with deionized water and then with brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
 Purification:

o Filter off the drying agent.

o Remove the solvent using a rotary evaporator.

o The crude 1-propoxyhexane can be purified by vacuum distillation to yield a colorless
liquid.

Synthesis Workflow Diagram
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Workflow for the Williamson Ether Synthesis of 1-Propoxyhexane
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Caption: A generalized workflow for the synthesis of 1-propoxyhexane.
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Chemical Reactivity

1-Propoxyhexane exhibits chemical reactivity typical of an ether. The ether linkage is generally
stable but can undergo cleavage under harsh conditions. The alkyl chains can undergo
reactions characteristic of alkanes.

» Oxidation: Strong oxidizing agents like potassium permanganate (KMnOas) or chromium
trioxide (CrOs) can oxidize 1-propoxyhexane, potentially leading to the formation of
aldehydes or carboxylic acids.[1]

e Reduction: Reduction of ethers is less common but can be achieved under specific
conditions to yield alcohols.[1]

o Substitution: Nucleophilic substitution reactions can occur, particularly in the presence of
strong nucleophiles.[1]

General Chemical Reactions Diagram
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Caption: General chemical reactions of 1-propoxyhexane.

Applications and Biological Relevance
Industrial and Research Applications

The primary application of 1-propoxyhexane is as a solvent in various contexts:

o Organic Synthesis: It serves as a reaction medium due to its ability to dissolve a wide range
of nonpolar compounds.[1]

o Extraction and Purification: Its solvent properties are utilized in the extraction and purification
of biological molecules.[1]

 Industrial Formulations: It is used in the formulation of coatings, adhesives, and cleaning
agents.[1]

Biological Activity and Toxicology

There is limited specific toxicological and metabolic data available for 1-propoxyhexane. Its
mechanism of action in biological systems, when used as a solvent, is primarily through non-
covalent interactions such as van der Waals forces and dipole-dipole interactions.[1]

While data on 1-propoxyhexane is scarce, the broader class of alkyl ethers, particularly
alkylglycerol ethers, has been studied for biological activity. These related compounds are
known to be precursors for biologically active molecules like plasmalogens and the platelet-
activating factor (PAF).[2] They have also been implicated in the regulation of adipogenesis
through the peroxisome proliferator-activated receptor-gamma (PPAR-y).[2] It is important to
note that these activities are associated with structurally different alkyl ethers and may not be
directly applicable to 1-propoxyhexane.

Conceptual Biological Roles of Related Alkyl Ethers
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Conceptual Biological Roles of Related Alkyl Ethers
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Caption: Conceptual biological roles of related alkyl ethers.

Conclusion

1-Propoxyhexane is a simple acyclic ether with well-defined physical and chemical properties.
Its synthesis is straightforward via the Williamson ether synthesis. While it is widely used as a
solvent, there is a notable lack of in-depth research into its specific metabolism, toxicology, and
potential biological activities. Future research could focus on these areas to provide a more
complete profile of this compound, particularly for professionals in drug development and life
sciences who may encounter it as a solvent or a synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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